7-Nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride

• Molecular Formula: C10H10ClNO4S
• Molecular Weight: 275.71 g/mol
• IUPAC Name: 7-nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride
• InChI: InChI=1S/C10H10ClNO4S/c11-17(15,16)10-4-2-7-1-3-9(12(13)14)5-8(7)6-10/h1,3,5,10H,2,4,6H2
• InChI Key: FANBUBABTGVIFE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1S(=O)(=O)Cl)C=C(C=C2)[N+](=O)[O-]

Description

7-Nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride is a sulfonating agent characterized by a partially hydrogenated naphthalene backbone (tetrahydronaphthalene, THN) substituted with a nitro group at the 7-position and a sulfonyl chloride moiety at the 2-position. Its molecular formula is C₁₀H₁₀ClNO₄S, with a molecular weight of 263.71 g/mol. The compound’s structure combines the reactivity of sulfonyl chlorides with the steric and electronic effects of the nitro-substituted THN system.

Sulfonyl chlorides are widely used in organic synthesis to introduce sulfonamide groups via nucleophilic substitution with amines. Applications include intermediates in pharmaceuticals, agrochemicals, and dyes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride typically involves the nitration of 1,2,3,4-tetrahydronaphthalene followed by sulfonylation. The nitration process introduces a nitro group into the naphthalene ring, while the sulfonylation process attaches a sulfonyl chloride group .

Industrial Production Methods

the general approach involves large-scale nitration and sulfonylation reactions under controlled conditions to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions

7-Nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with other nucleophiles, such as amines or alcohols.

Reduction Reactions: The nitro group can be reduced to an amino group under appropriate conditions.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, alcohols, and thiols.

Reduction Reactions: Common reducing agents include hydrogen gas with a metal catalyst (e.g., palladium on carbon) or chemical reductants like tin(II) chloride.

Major Products Formed

Substitution Reactions: Products include sulfonamides or sulfonate esters, depending on the nucleophile used.

Reduction Reactions: The major product is 7-amino-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride.

Scientific Research Applications

7-Nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride is a chemical compound that has applications in scientific research, including chemistry, biology, medicine, and industry. It is unique because it has both a nitro group and a sulfonyl chloride group.

Scientific Research Applications

7-Nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride is a sulfonyl chloride derivative of tetrahydronaphthalene and is a compound of interest in pharmacology and medicinal chemistry.

Chemistry

• It can be used as a reagent in organic synthesis for the preparation of various derivatives.
• The synthesis of 7-Nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride typically involves the introduction of a nitro group at the 7-position of tetrahydronaphthalene, followed by treatment with chlorosulfonic acid to form the sulfonyl chloride.

Biology

• It can be investigated for its potential biological activities and interactions with biomolecules.
• Tetrahydronaphthalene derivatives exhibit antimicrobial properties, and some nitro-substituted tetrahydronaphthalene derivatives demonstrate inhibitory effects against bacterial strains such as Staphylococcus aureus and Escherichia coli.

Medicine

• It can be explored for potential therapeutic properties, although specific applications are still under research.
• Recent investigations suggest that nitro-substituted derivatives can induce apoptosis in cancer cells. These compounds may act by generating reactive oxygen species (ROS), leading to mitochondrial dysfunction and subsequent cell death.
• Some derivatives have been shown to enhance the activity of tyrosine hydroxylase in rodent brain tissue, suggesting potential applications in neurological disorders.

Industry

• It can be utilized in the development of new materials and chemical processes.

Chemical Reactions

7-Nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride undergoes various chemical reactions:

• Substitution Reactions The sulfonyl chloride group can be substituted with other nucleophiles, such as amines, alcohols, and thiols, to produce sulfonamides or sulfonate esters.
• Reduction Reactions The nitro group can be reduced to an amino group under appropriate conditions utilizing hydrogen gas with a metal catalyst (e.g., palladium on carbon) or chemical reductants like tin(II) chloride. The major product formed is 7-amino-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride.

Properties

The properties of 7-Nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride include:

• Molecular Formula : C10H10ClNO4S
• Molecular Weight : 275.71 g/mol
• IUPAC Name : 7-nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride
• CAS Number : 2092173-14-1

Mechanism of Action

The mechanism of action of 7-Nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride involves its reactivity with nucleophiles and reducing agents. The sulfonyl chloride group is highly reactive and can form covalent bonds with nucleophiles, leading to the formation of various derivatives . The nitro group can undergo reduction to form an amino group, which can further participate in various chemical reactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Core Structure Comparisons

Table 1: Key Properties of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups	Applications
7-Nitro-THN-2-sulfonyl chloride	C₁₀H₁₀ClNO₄S	263.71	Not reported	Sulfonyl chloride, nitro, THN	Organic synthesis, sulfonamide formation
2-Naphthalenesulfonyl chloride	C₁₀H₇ClO₂S	226.68	74–78	Sulfonyl chloride, aromatic	Sulfonation reactions, dyes
1-Naphthalenethiol	C₁₀H₇SH	160.23	Not reported	Thiol, aromatic	Metal chelation, polymer additives
1,2,3,4-THN-1-carboxamide (derivative)	C₁₂H₁₄N₂O	202.25	Not reported	Carboxamide, THN	Pharmaceutical intermediates

Reactivity and Electronic Effects

• 7-Nitro-THN-2-sulfonyl chloride vs. 2-Naphthalenesulfonyl chloride: The nitro group at the 7-position in the THN derivative increases electrophilicity at the sulfonyl chloride, enhancing reactivity toward amines and alcohols compared to the non-nitro aromatic analogue.

• Comparison with 1-Naphthalenethiol :

  • While both compounds feature naphthalene-derived backbones, the thiol group in 1-naphthalenethiol is nucleophilic, contrasting with the electrophilic sulfonyl chloride. This makes the latter more suitable for forming covalent bonds with amines or hydroxyl groups .

• THN Carboxamide Derivatives :

  • Carboxamide derivatives (e.g., 1,2,3,4-THN-1-carboxamide) lack the sulfonyl chloride’s reactivity but are utilized in drug design due to hydrogen-bonding capabilities. The nitro-THN-sulfonyl chloride’s utility lies in its ability to introduce sulfonamide linkages efficiently .

Pharmacological and Industrial Relevance

• 2-Naphthalenesulfonyl chloride is a staple in industrial sulfonation processes, with well-documented use in dye manufacturing. Its THN counterpart, however, may offer advantages in steric accessibility due to the partially saturated ring .
• Nitro Group Impact: The nitro substituent in 7-nitro-THN-2-sulfonyl chloride could facilitate further functionalization (e.g., reduction to an amine) or act as a directing group in electrophilic substitutions, a feature absent in non-nitro analogues.

Research Findings and Data Gaps

• Synthetic Applications: Sulfonyl chlorides like 2-naphthalenesulfonyl chloride are critical in synthesizing sulfonamide antibiotics (e.g., sulfadiazine). The nitro-THN variant may enable novel sulfonamide derivatives with tailored pharmacokinetic properties .
• Stability Data : While sterility and pH ranges are reported for THN carboxamide derivatives (pH 5.8–6.5) , analogous data for 7-nitro-THN-2-sulfonyl chloride remain unverified.

Biological Activity

7-Nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride (CAS Number: 2092173-14-1) is a sulfonyl chloride derivative of tetrahydronaphthalene. Its unique structure allows it to participate in various biological activities, making it a compound of interest in medicinal chemistry and pharmacology. This article explores its biological activity, including its synthesis, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C₁₀H₉ClN₁O₄S
• Molecular Weight : 248.70 g/mol
• CAS Number : 2092173-14-1

Biological Activity Overview

The biological activity of 7-nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride has been investigated primarily in the context of its role as a pharmacological agent. The following sections detail specific biological activities and mechanisms associated with this compound.

1. Antimicrobial Activity

Research indicates that compounds related to tetrahydronaphthalene derivatives exhibit significant antimicrobial properties. For instance:

• Antibacterial Activity : Studies have shown that certain nitro-substituted tetrahydronaphthalene derivatives demonstrate inhibitory effects against various bacterial strains including Staphylococcus aureus and Escherichia coli. The potency varies based on the substituents present on the aromatic ring .

2. Anticancer Potential

Recent investigations into the anticancer properties of related compounds suggest that nitro-substituted derivatives can induce apoptosis in cancer cells:

• Mechanism of Action : These compounds may act by generating reactive oxygen species (ROS), leading to mitochondrial dysfunction and subsequent cell death .
• Case Study : A study reported that specific derivatives exhibited IC50 values in the low micromolar range against human cancer cell lines such as HeLa and MCF-7 .

3. Neuromodulatory Effects

The compound has been evaluated for its interaction with sigma receptors, which are implicated in various neurological processes:

• Stimulation of Tyrosine Hydroxylase : Some derivatives have been shown to enhance the activity of tyrosine hydroxylase in rodent brain tissue, suggesting potential applications in neurological disorders .

Synthesis and Mechanism

The synthesis of 7-nitro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride typically involves:

• Nitration : The introduction of a nitro group at the 7-position of tetrahydronaphthalene.
• Sulfonylation : Subsequent treatment with chlorosulfonic acid to form the sulfonyl chloride.

Research Findings

A summary of key findings from recent studies is presented below:

Study	Findings
	Demonstrated significant anticancer activity against HeLa and MCF-7 cell lines with IC50 values <100 nM.
	Reported effective stimulation of tyrosine hydroxylase activity in rodent brain tissue indicating neuromodulatory potential.
	Highlighted antibacterial efficacy against E. coli and S. aureus, with structure-activity relationship analysis showing enhanced activity with specific substitutions.